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Abstract
This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-(2-Chloroacetamido)benzoic acid (CAS No: 4596-39-8). Designed for

researchers, medicinal chemists, and drug development professionals, this document

synthesizes key data with practical, field-proven methodologies for its characterization. We

delve into the causality behind experimental choices for determining critical parameters such as

melting point and solubility, ensuring a self-validating approach to quality assessment. The role

of this compound as a pivotal intermediate in the synthesis of bioactive molecules, including

local anesthetics and kinase inhibitors, underscores the importance of a thorough

understanding of its physical characteristics.
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Introduction and Strategic Importance
4-(2-Chloroacetamido)benzoic acid is a bifunctional organic compound featuring a carboxylic

acid group and a chloroacetamide moiety. This structural arrangement makes it a versatile

building block in synthetic organic chemistry. The chloroacetyl group serves as a reactive

electrophile, readily undergoing nucleophilic substitution, while the carboxylic acid provides a

handle for amide or ester formation. Its significance is highlighted by its use as a key

intermediate in the synthesis of derivatives of Matijing-Su (MTS) and various series of

compounds investigated for local anesthetic and anticancer activities.[1][2][3] A precise

characterization of its physical properties is therefore not merely an academic exercise, but a

critical first step in ensuring the reproducibility and success of subsequent synthetic

transformations and drug discovery efforts.

Core Chemical and Physical Properties
A compound's identity and purity are established through its fundamental physical constants.

The data presented below are compiled from verified chemical supplier databases and

literature.

Chemical Identifiers
Identifier Value Source(s)

CAS Number 4596-39-8 [1][4][5]

Molecular Formula C₉H₈ClNO₃ [4][5][6]

Molecular Weight 213.62 g/mol [1][2][5]

Linear Formula ClCH₂CONHC₆H₄CO₂H [1]

Synonyms
4-[(Chloroacetyl)amino]benzoic

acid
[7][8]

InChI Key
FNXAWVZXABMYRM-

UHFFFAOYSA-N
[1]

Physicochemical Data
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This table summarizes the key physical properties of 4-(2-Chloroacetamido)benzoic acid.

Predicted values, common in chemical databases for complex molecules, are noted where

applicable.

Property Value Notes Source(s)

Appearance
White to Off-White

Solid
[7]

Melting Point 264 °C (decomposes)

The decomposition

indicates thermal

instability at the

melting point.

[1][4][7]

Boiling Point 468.8 ± 30.0 °C Predicted value. [2][7][9]

Density 1.458 ± 0.06 g/cm³ Predicted value. [2][7][9]

pKa 4.27 ± 0.10

Predicted value; refers

to the carboxylic acid

proton.

[7]

Solubility

Slightly soluble in

Acetic Acid and

DMSO.

[7][9]

Experimental Determination of Physical Properties
The following sections provide detailed, self-validating protocols for determining the most

critical physical properties for a compound of this nature. The rationale behind key steps is

explained to provide a deeper understanding of the methodology.

Melting Point Determination: A Purity Benchmark
The melting point is one of the most sensitive indicators of a crystalline solid's purity. Impurities

disrupt the crystal lattice, typically causing a depression and broadening of the melting range. A

sharp melting range (e.g., 0.5-1.0 °C) is indicative of high purity. The capillary method is the

most common and reliable technique.[10]
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Sample Preparation

Measurement

Result

1. Dry Sample
Ensure sample is completely dry to avoid solvent-induced melting point depression.

2. Pulverize
Grind the solid into a fine powder on a watch glass.

3. Load Capillary
Tap the open end of a capillary tube into the powder.

4. Pack Sample
Invert and tap the tube, or drop it through a long glass tube, to pack 2-3 mm of solid into the sealed end.

5. Place in Apparatus
Insert the capillary into the heating block (e.g., DigiMelt, Mel-Temp).

6. Rapid Scan (Optional)
Heat at 10-20 °C/min to find an approximate melting range. Let block cool.

7. Accurate Measurement
Set start temp ~20 °C below approximate M.P. Heat slowly at 1-2 °C/min.

8. Record T1
Record temperature at which the first droplet of liquid appears.

9. Record T2
Record temperature at which the last solid crystal melts.

Melting Range = T1 - T2
A narrow range indicates high purity.

Click to download full resolution via product page

Caption: Workflow for accurate melting point determination.
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Why pulverize the sample? A fine powder ensures uniform heat transfer throughout the

sample, preventing different parts from melting at different times, which would artificially

broaden the range.[10]

Why pack the sample tightly? A densely packed sample prevents sagging and ensures a

clear, observable transition from solid to liquid.[11]

Why is a slow heating rate critical? A slow ramp (1-2 °C/min) ensures that the temperature of

the heating block, the thermometer, and the sample are all in thermal equilibrium. Heating

too quickly will cause the thermometer reading to lag behind the actual sample temperature,

resulting in an erroneously high and broad melting range.[12]

Self-Validation: The initial rapid scan provides an approximate value, allowing the researcher

to perform the subsequent slow, careful measurement in the correct temperature window,

saving time while ensuring accuracy.[11] Performing the measurement in duplicate or

triplicate establishes reproducibility.

Solubility Profile Assessment
A compound's solubility is dictated by the principle of "like dissolves like".[13] Polar solvents

dissolve polar solutes, and nonpolar solvents dissolve nonpolar solutes. For ionizable

compounds like 4-(2-Chloroacetamido)benzoic acid, solubility is also highly dependent on

pH. The carboxylic acid group is acidic and will react with bases to form a more soluble salt.

Caption: Decision tree for classifying organic compounds by solubility.

Water & Ether: Test solubility in water and diethyl ether.[14] 4-(2-Chloroacetamido)benzoic
acid is expected to be largely insoluble in water due to the nonpolar benzene ring and

insoluble in ether due to the polar amide and carboxylic acid groups that favor self-

association via hydrogen bonding.

Aqueous Base: Test solubility in 5% NaOH and 5% NaHCO₃ solutions.[15]

Causality: The carboxylic acid (pKa ≈ 4.27) is a strong enough acid to be deprotonated by

both the strong base (NaOH) and the weak base (NaHCO₃) to form the highly water-

soluble sodium 4-(2-chloroacetamido)benzoate salt. Solubility in NaHCO₃ is a strong

confirmation of a carboxylic acid functional group.[14]
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Aqueous Acid: Test solubility in 5% HCl.[15] The compound lacks a basic functional group

(like an amine) and will be insoluble.

Strong Acid: If insoluble in all the above, test in cold, concentrated H₂SO₄. The amide

oxygen can be protonated, often leading to dissolution.[14]

Applications in Research and Development
The utility of 4-(2-Chloroacetamido)benzoic acid is primarily as a synthetic precursor. Its

derivatives have shown significant promise in two key therapeutic areas:

Local Anesthetics: Researchers have synthesized series of ester and amide derivatives

based on the core structure of 4-(2-Chloroacetamido)benzoic acid.[16] The hypothesis is

that the chloroacetamido group provides sufficient ionization character to the amide nitrogen,

mimicking the role of the alkyl-substituted nitrogen typically found in local anesthetic agents.

[16][17]

Anticancer Agents: The compound serves as a starting material for the synthesis of novel

quinoxaline derivatives designed as Vascular Endothelial Growth Factor Receptor 2

(VEGFR-2) inhibitors.[3] This pathway is a critical target in oncology for inhibiting

angiogenesis. Molecular docking and Density Functional Theory (DFT) studies have been

employed to investigate the binding interactions of these derivatives with their target

receptors.[3][18]

Safety, Handling, and Storage
Proper handling is essential to ensure laboratory safety. The following information is derived

from safety data sheets (SDS).

Hazard Classification: Irritant. Causes skin irritation (H315), serious eye irritation (H319), and

may cause respiratory irritation (H335).[1][19]

Signal Word: Warning.[1][7]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[1][20] Use in a well-ventilated area or with a dust mask.[1]
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First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[4] For skin contact, wash with soap and water.[20] If inhaled, move to fresh

air.[20]

Storage: Store in a cool, dry, and well-ventilated place.[20] Recommended storage

temperature is between 2-8°C.[7][9] Keep container tightly closed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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